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Compound of Interest

(2,6-Dichloro-3-
Compound Name:
nitrophenyl)methanol

Cat. No.: B067489

An In-Depth Technical Guide to 2,6-Dichloro-3-nitrobenzyl alcohol: Properties, Synthesis, and
Application as a Pharmaceutical Intermediate

Executive Summary

2,6-Dichloro-3-nitrobenzyl alcohol is a highly functionalized aromatic compound of significant
interest to the chemical and pharmaceutical industries. Its unique substitution pattern, featuring
two chlorine atoms, a nitro group, and a primary alcohol on a benzene ring, makes it a versatile
building block for the synthesis of complex molecular targets. This guide provides a
comprehensive overview of its structural and chemical properties, a detailed experimental
protocol for its use in a key synthetic transformation, and an exploration of its application as a
pivotal intermediate in the development of novel therapeutics, particularly enzyme inhibitors.
This document is intended for researchers, chemists, and drug development professionals
seeking detailed technical information on this compound.

Introduction: A Versatile Scaffolding for Complex
Synthesis

Substituted benzyl alcohols are fundamental precursors in organic synthesis, serving as
foundational scaffolds for a vast array of pharmaceuticals, agrochemicals, and materials. The
specific arrangement of electron-withdrawing and functional groups in 2,6-Dichloro-3-
nitrobenzyl alcohol (CAS No. 160647-01-8) imparts distinct reactivity and structural attributes.
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The presence of the nitro group allows for facile conversion to an aniline, a common step in
building heterocyclic structures, while the benzyl alcohol moiety provides a handle for
oxidation, esterification, or etherification.

Recent patent literature has highlighted the crucial role of this molecule as a key starting
material in the synthesis of potent inhibitors for Notum, a secreted carboxylesterase that
negatively regulates the Wnt signaling pathway.[1] The inhibition of Notum is a promising
therapeutic strategy for diseases characterized by abnormal Wnt signaling.[1] This application
underscores the compound's relevance in modern drug discovery programs.

Physicochemical and Structural Properties

The core identity and physical characteristics of 2,6-Dichloro-3-nitrobenzyl alcohol are
summarized below. These properties are essential for its handling, reaction setup, and
purification.

Molecular Structure

The structure of 2,6-Dichloro-3-nitrobenzyl alcohol is defined by a benzene ring substituted at
positions 2 and 6 with chlorine atoms, at position 3 with a nitro group, and at position 1 with a
hydroxymethyl group.
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Start: 2,6-Dichloro-3-nitrobenzyl alcohol
in Acetic Acid

tep 1

in portions at RT

[Add Iron Powder (10 eq.)j

tep 2

Heat Reaction:
1. 30 °C for 2 hours
2. 40 °C for 1 hour

tep 3
Cool, Dilute with
Ethyl Acetate
tep 4
Filter through Celite®
to remove Iron Salts
tep 5

Concentrate Filtrate &
Purify Product

Step 6

End Product:
(38-amino-2,6-dichlorophenyl)methanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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